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Compound of Interest

Compound Name: 4-Acetoxy Alprazolam

Cat. No.: B1610402 Get Quote

4-Acetoxy Alprazolam: A Technical Guide for
Laboratory Use
For Research Use Only. Not for human or veterinary use.

Introduction
4-Acetoxy Alprazolam is a research chemical and a derivative of Alprazolam, a well-known

triazolobenzodiazepine.[1] As an acetylated analog of 4-hydroxyalprazolam, a primary

metabolite of alprazolam, this compound is of interest to researchers in the fields of

pharmacology, neurochemistry, and drug metabolism.[1] Its structural similarity to alprazolam

suggests that it may exhibit comparable pharmacological activity, primarily through modulation

of the γ-aminobutyric acid type A (GABAA) receptor.[1][2] This technical guide provides an in-

depth overview of 4-Acetoxy Alprazolam for laboratory use, including its chemical properties,

synthesis, pharmacology, analytical methods, and safety considerations.
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Property Value Source

CAS Number 30896-67-4 [3]

Molecular Formula C₁₉H₁₅ClN₄O₂ [3]

Molecular Weight 366.8 g/mol [3]

Appearance White to Off-White Solid [3]

Melting Point 213-214°C [3]

Boiling Point (Predicted) 550.0 ± 60.0 °C [3]

Density (Predicted) 1.40 ± 0.1 g/cm³ [3]

Solubility
Soluble in Chloroform,

Methanol
[3]

pKa (Predicted) 1.42 ± 0.60 [3]

Synthesis
The synthesis of 4-Acetoxy Alprazolam typically involves the acetylation of its precursor, 4-

hydroxyalprazolam. While specific, detailed protocols for this exact conversion are not readily

available in peer-reviewed literature, a general experimental procedure can be proposed based

on standard organic chemistry principles.

Proposed Experimental Protocol: Acetylation of 4-
Hydroxyalprazolam
Materials:

4-Hydroxyalprazolam

Acetic anhydride

Pyridine (or another suitable base)

Dichloromethane (or another suitable aprotic solvent)
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Procedure:

Dissolve 4-hydroxyalprazolam in anhydrous dichloromethane in a round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon).

Add an excess of pyridine to the solution.

Cool the reaction mixture in an ice bath (0°C).

Slowly add acetic anhydride dropwise to the cooled solution with constant stirring.

Allow the reaction to warm to room temperature and stir for several hours until the reaction is

complete (monitor by TLC).

Quench the reaction by slowly adding saturated sodium bicarbonate solution.

Separate the organic layer and wash it successively with water and brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude 4-Acetoxy Alprazolam by silica gel column chromatography using a

hexane/ethyl acetate gradient.

Collect the fractions containing the desired product and concentrate under reduced pressure

to yield pure 4-Acetoxy Alprazolam.

Characterize the final product using appropriate analytical techniques (e.g., ¹H NMR, ¹³C

NMR, Mass Spectrometry).
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Caption: Proposed synthesis workflow for 4-Acetoxy Alprazolam.

Pharmacology and Mechanism of Action
Direct pharmacological data for 4-Acetoxy Alprazolam is not extensively available in the

published literature.[1] However, its pharmacological profile is expected to be closely related to

that of its parent compound, alprazolam, and its primary metabolite, 4-hydroxyalprazolam.

Mechanism of Action: GABAA Receptor Modulation
Alprazolam and other benzodiazepines exert their effects by acting as positive allosteric

modulators of the GABAA receptor, a ligand-gated chloride ion channel in the central nervous

system.[2][4] The binding of benzodiazepines to a specific site on the GABAA receptor (the

benzodiazepine binding site) enhances the effect of the inhibitory neurotransmitter GABA,

leading to an increased influx of chloride ions and hyperpolarization of the neuron.[2][4][5] This

results in a decrease in neuronal excitability, producing anxiolytic, sedative, hypnotic, and

anticonvulsant effects.[2]

The GABAA receptor is a pentameric protein complex typically composed of α, β, and γ

subunits.[5] The benzodiazepine binding site is located at the interface of the α and γ subunits.

[5]

Caption: GABAA receptor signaling pathway modulated by benzodiazepines.

Pharmacokinetics
Specific pharmacokinetic data for 4-Acetoxy Alprazolam is not available. The pharmacokinetic

properties of alprazolam are well-documented and can serve as a reference. Alprazolam is

rapidly absorbed after oral administration, with peak plasma concentrations reached within 1 to

2 hours.[6] It is approximately 80% bound to serum proteins, primarily albumin.[6] Alprazolam is

metabolized in the liver by cytochrome P450 3A4 (CYP3A4) to its primary active metabolites, 4-

hydroxyalprazolam and α-hydroxyalprazolam.[6][7] These metabolites are then excreted in the

urine.[6] The mean plasma half-life of alprazolam is about 11.2 hours in healthy adults.[6]

Analytical Methods
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The analysis of 4-Acetoxy Alprazolam can be performed using various chromatographic

techniques, with High-Performance Liquid Chromatography (HPLC) being the most common.

The following is a proposed HPLC method that can be adapted and validated for the

quantification of 4-Acetoxy Alprazolam.

Proposed HPLC Method
This method is based on established protocols for the analysis of alprazolam and its

metabolites.[8][9]

Parameter Condition

Column
C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 µm)

Mobile Phase

Acetonitrile and a phosphate buffer (e.g., 20 mM

KH₂PO₄, pH adjusted to 3.0 with phosphoric

acid) in a gradient or isocratic elution. A typical

starting ratio could be 60:40 (Buffer:Acetonitrile).

Flow Rate 1.0 mL/min

Detection UV at 254 nm

Injection Volume 20 µL

Column Temperature 30°C

Sample Preparation:

Prepare a stock solution of 4-Acetoxy Alprazolam in a suitable solvent (e.g., methanol or

acetonitrile).

Prepare working standards by diluting the stock solution with the mobile phase.

For analysis in a biological matrix (e.g., plasma), a solid-phase extraction (SPE) or liquid-

liquid extraction (LLE) protocol will be necessary to remove interfering substances.

Caption: General workflow for the HPLC analysis of 4-Acetoxy Alprazolam.
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Safety and Handling
For research use only. Not for human or veterinary use.

As with any research chemical, 4-Acetoxy Alprazolam should be handled with appropriate

safety precautions in a laboratory setting. While a specific Safety Data Sheet (SDS) for 4-
Acetoxy Alprazolam is not readily available, the safety information for alprazolam and 4-

hydroxyalprazolam can be used as a guide.

Potential Hazards:

Harmful if swallowed.[10]

May cause drowsiness, dizziness, and impaired coordination.[7]

May be harmful to the unborn child.[10]

May cause harm to breast-fed children.[10]

Recommended Precautions:

Work in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Avoid inhalation of dust or fumes.

Avoid contact with skin and eyes.

In case of contact, wash the affected area thoroughly with soap and water.

Store in a cool, dry, and secure location.

First Aid Measures:

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor/physician

if you feel unwell.
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If on skin: Wash with plenty of soap and water.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

Disclaimer
This document is intended for informational purposes only and is designed for use by qualified

researchers. The information provided is based on available scientific literature and is not

exhaustive. All laboratory work should be conducted by trained professionals in accordance

with established safety protocols and regulations. The pharmacological and toxicological

properties of this compound have not been fully investigated and it should be handled with

care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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